

Introduction: The Enduring Versatility of the Diazepane Scaffold

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: Ethyl (2-ethyl-5-oxo-1,4-diazepan-1-yl)acetate

CAS No.: 1142198-02-4

Cat. No.: B1327133

[Get Quote](#)

The diazepane framework, a seven-membered heterocyclic ring containing two nitrogen atoms, is a cornerstone of modern medicinal chemistry. Its most famous incarnation, the 1,4-benzodiazepine class, gave rise to iconic drugs like diazepam (Valium), fundamentally changing the therapeutic landscape for anxiety and seizure disorders.[1][2] For decades, the biological activity of these analogs was almost exclusively linked to their role as positive allosteric modulators of the γ -aminobutyric acid type A (GABA-A) receptor in the central nervous system.[3]

However, contemporary research has revealed the remarkable versatility of the diazepane scaffold. By modifying the core structure, fusing new rings, and altering substituent groups, medicinal chemists have unlocked a diverse array of biological activities. The interest in diazepane analogs has expanded far beyond neuroscience, with promising candidates emerging as potent anticancer, antimicrobial, and anti-tubercular agents.[4][5][6]

This guide, designed for researchers and drug development professionals, provides a comparative overview of the biological activities of distinct classes of diazepane analogs. We will delve into the structure-activity relationships that govern their function and provide detailed,

field-tested experimental protocols for their evaluation. Our focus is not merely on methodology, but on the causal logic behind experimental design, ensuring a trustworthy and authoritative resource for advancing diazepane-based drug discovery.

Part 1: Classical CNS Activity - GABA-A Receptor Modulation


The archetypal activity of benzodiazepines is their modulatory effect on the GABA-A receptor, the primary inhibitory neurotransmitter receptor in the mammalian brain.^[7] These compounds don't activate the receptor directly but bind to a distinct site—the benzodiazepine (BZD) site—located at the interface between α and γ subunits.^[8] This binding event enhances the effect of GABA, increasing the frequency of chloride channel opening, which leads to neuronal hyperpolarization and a general dampening of neural excitability.^[2] This mechanism is the foundation of their anxiolytic, anticonvulsant, sedative, and muscle relaxant properties.

Core Structure-Activity Relationships (SAR)

Decades of research have illuminated the key structural features required for potent GABA-A receptor modulation. The 1,4-benzodiazepine nucleus is the most studied, and modifications at several key positions critically influence activity.^{[1][7]}

- **Ring A (Benzene Ring):** An electron-withdrawing substituent at the 7-position (e.g., a halogen like chlorine or a nitro group) is crucial for high affinity and activity.^[7]
- **Ring B (Diazepine Ring):** A carbonyl group at the 2-position is important. The N-1 position can tolerate small alkyl substituents (e.g., a methyl group as in diazepam), which can increase lipophilicity and impact pharmacokinetics.^[7] Unsaturation between positions 4 and 5 is generally required for activity.^[9]
- **Ring C (Phenyl Ring at Position 5):** This ring is essential for activity. Substituents at the 2' (ortho) or 6' (ortho) positions, particularly electron-withdrawing groups, can enhance potency.^[9]

These relationships are foundational for understanding the potency and selectivity of classical diazepane analogs.



[Click to download full resolution via product page](#)

Caption: Mechanism of action for CNS-active diazepane analogs.

Comparative Experimental Protocols

Objective comparison requires standardized and robust assays. Below are validated protocols for assessing the CNS-related activity of diazepane analogs.

This assay quantifies the affinity of a test compound for the BZD binding site on the GABA-A receptor by measuring its ability to displace a known high-affinity radioligand.

- Principle: The assay measures competition between the unlabeled test analog and a radiolabeled ligand (e.g., [^3H]flunitrazepam) for the BZD binding site in brain membrane preparations. The concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC_{50}) is determined, from which the inhibitory constant (K_i) can be calculated.[\[10\]](#)
- Methodology:
 - Tissue Preparation: Homogenize rat or mouse whole brain (minus cerebellum and pons) in ice-cold 50 mM Tris-HCl buffer (pH 7.4). Centrifuge at 1,000 x g for 10 min at 4°C.
 - Collect the supernatant and centrifuge at 20,000 x g for 20 min. Resuspend the pellet in fresh buffer and repeat the centrifugation step three times to wash the membranes and remove endogenous GABA.
 - Resuspend the final pellet in buffer and determine the protein concentration using a Bradford or BCA assay.
 - Binding Assay: In a 96-well plate, add in order: 50 μL of buffer, 50 μL of test compound (at various concentrations), and 50 μL of radioligand (e.g., 1 nM [^3H]flunitrazepam).
 - Initiate the reaction by adding 50 μL of the membrane preparation (approx. 100-200 μg protein).
 - Controls:
 - Total Binding: Contains radioligand and membranes, but no test compound.
 - Non-specific Binding: Contains radioligand, membranes, and a high concentration of a known unlabeled ligand (e.g., 10 μM Diazepam) to saturate the binding sites.

- Incubation: Incubate the plate for 60-90 minutes at 4°C to reach equilibrium.
- Termination & Harvesting: Terminate the reaction by rapid filtration through glass fiber filters (e.g., Whatman GF/B) using a cell harvester. Wash the filters three times with ice-cold buffer to remove unbound radioligand.
- Quantification: Place filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a liquid scintillation counter.
- Data Analysis: Calculate specific binding (Total - Non-specific). Plot the percentage of specific binding against the log concentration of the test compound and fit to a sigmoidal dose-response curve to determine the IC_{50} . Calculate the K_i using the Cheng-Prusoff equation: $K_i = IC_{50} / (1 + [L]/K_d)$, where $[L]$ is the concentration and K_d is the dissociation constant of the radioligand.

This acute in vivo model assesses the ability of a compound to prevent clonic seizures induced by the GABA-A antagonist pentylenetetrazole (PTZ).[\[11\]](#)

- Principle: PTZ is a convulsant that acts by blocking the GABA-A receptor chloride channel. An effective BZD analog will enhance GABAergic inhibition, raising the seizure threshold and protecting the animal from PTZ-induced convulsions.[\[11\]](#)
- Methodology:
 - Animals: Use male Swiss albino mice (20-25 g), housed with a 12-hour light/dark cycle and access to food and water ad libitum. Acclimatize animals for at least 3 days before the experiment.
 - Compound Administration: Divide mice into groups (n=8-10 per group). Administer the test diazepam analogs at various doses via intraperitoneal (i.p.) or oral (p.o.) route. A vehicle control group and a positive control group (e.g., Diazepam, 4 mg/kg, i.p.) should be included.
 - Pre-treatment Time: Allow for drug absorption, typically 30 minutes for i.p. administration or 60 minutes for p.o.


- Seizure Induction: Administer a convulsant dose of PTZ (e.g., 85 mg/kg, subcutaneous). This dose should be predetermined to cause clonic seizures in >95% of vehicle-treated animals.
- Observation: Immediately after PTZ injection, place each mouse in an individual observation chamber and observe for 30 minutes.
- Endpoint Measurement: Record the presence or absence of generalized clonic seizures (characterized by clonus of all four limbs and loss of righting reflex lasting at least 5 seconds). The latency to the first seizure can also be recorded as a secondary endpoint.
- Data Analysis: Calculate the percentage of animals protected from seizures in each group. Determine the dose that protects 50% of the animals (ED₅₀) using probit analysis. Compare the ED₅₀ values of different analogs to assess relative potency.

Comparative Data Summary: CNS-Acting Analogs

Compound	GABA-A Receptor Binding (K _i , nM)[2][10]	Anticonvulsant Potency (ED ₅₀ , mg/kg, PTZ model)	Primary Clinical Use
Diazepam	1-5	~0.5-1.5	Anxiolytic, Anticonvulsant
Flunitrazepam	0.5-2	~0.1-0.3	Hypnotic
Flumazenil	0.8-3	N/A (Antagonist)	Benzodiazepine Overdose
Imepitoin	~480 (Lower Affinity)	Effective in dog epilepsy models	Veterinary Anticonvulsant[12]
Analog 3b	Binds to BZD site (Qualitative)	Anxiolytic effect comparable to diazepam	Preclinical Anxiolytic[13]

Part 2: Emerging Frontiers - Diazepane Analogs as Anticancer Agents

The discovery that certain diazepane analogs possess potent anticancer activity represents a significant paradigm shift.[4] These compounds operate through mechanisms distinct from GABA-A modulation, often targeting core cellular processes like cell division and survival. For instance, some benzo[b][1][14]diazepines have shown inhibitory activity against cyclin-dependent kinase 2 (CDK-2), a key regulator of the cell cycle.[14] Others, like dibenzo[b,e][1][14]diazepinones, induce apoptosis (programmed cell death) by causing cell cycle arrest in the G2/M phase and increasing reactive oxygen species (ROS).[15]



[Click to download full resolution via product page](#)

Caption: Potential anticancer mechanisms of novel diazepane analogs.

Comparative Experimental Protocols

This colorimetric assay is a standard method for assessing the metabolic activity of cells, which serves as a proxy for cell viability and proliferation.


- Principle: The assay is based on the ability of mitochondrial reductase enzymes in viable cells to cleave the tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a purple formazan product. The amount of formazan produced is directly proportional to the number of living cells.[\[14\]](#)
- Methodology:
 - Cell Culture: Seed human cancer cells (e.g., MCF-7 breast cancer, HeLa cervical cancer) into a 96-well plate at a density of 5,000-10,000 cells per well.[\[14\]](#)[\[16\]](#) Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.
 - Compound Treatment: Prepare serial dilutions of the test diazepane analogs in culture medium. Replace the medium in the wells with the medium containing the test compounds. Include vehicle-only wells (control) and wells with a known cytotoxic agent (e.g., Doxorubicin) as a positive control.
 - Incubation: Incubate the plate for 48-72 hours.
 - MTT Addition: Remove the treatment medium and add 100 µL of fresh medium and 20 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 3-4 hours at 37°C.
 - Formazan Solubilization: Carefully remove the MTT solution. Add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals.
 - Absorbance Reading: Shake the plate gently for 5 minutes and measure the absorbance at 570 nm using a microplate reader.
 - Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot cell viability against the log concentration of the test compound and fit to a dose-response curve to determine the IC₅₀ (the concentration that inhibits 50% of cell growth).

Comparative Data Summary: Anticancer Analogs

Compound Class	Specific Analog	Target Cell Line	Cytotoxicity (IC ₅₀ , µM)	Proposed Mechanism
Benzo[b][1][14]diazepines	B1-4 Series	MCF-7 (Breast)	"Momentous Activity" (Specific IC ₅₀ not stated)	CDK-2 Inhibition[14]
Diaryl[1][13]diazepines	Compound 7j	HeLa (Cervical)	< 3 µM	G2/M Phase Arrest[16]
Dibenzodiazepin one-triazoles	Compound 9a	A549 (Lung)	0.71	G2/M Arrest, Apoptosis Induction[15]
Dibenzodiazepines	N-methylpiperazine derivative	HL-60 (Leukemia)	0.30	Proliferation Inhibition[17]

Part 3: Expanding the Arsenal - Diazepane Analogs as Antimicrobial Agents

A particularly exciting and less-explored area is the development of diazepane analogs with antimicrobial properties. Studies have reported novel 1,4- and 1,5-benzodiazepine derivatives with significant activity against bacteria and fungi, including drug-resistant strains.[5][6] For example, certain 1,5-benzodiazepine derivatives have demonstrated excellent antifungal activity against *Cryptococcus neoformans* and antibacterial activity against *E. coli* and *S. aureus*. [6] Another study identified novel 1,4-benzodiazepines with potent and selective activity against *Mycobacterium tuberculosis*. [5]



[Click to download full resolution via product page](#)

Caption: Protocol workflow for determining the MIC of diazepane analogs.

Comparative Experimental Protocols

This method determines the minimum inhibitory concentration (MIC), the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

- Principle: A standardized suspension of a microorganism is exposed to serial dilutions of a test compound in a liquid growth medium. After incubation, the presence or absence of growth is determined.

- Methodology:
 - Inoculum Preparation: Culture the test microorganism (e.g., *S. aureus* ATCC 29213) overnight on an appropriate agar plate. Select several colonies and suspend them in sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approx. 1.5×10^8 CFU/mL). Dilute this suspension to achieve a final concentration of 5×10^5 CFU/mL in the test wells.
 - Plate Preparation: In a sterile 96-well microtiter plate, add 50 μ L of sterile Mueller-Hinton Broth (MHB) to all wells.
 - Add 50 μ L of the test compound (at 2x the highest desired concentration) to the first column of wells.
 - Perform 2-fold serial dilutions by transferring 50 μ L from the first column to the second, and so on, discarding the final 50 μ L from the last column.
 - Controls:
 - Sterility Control: Well with medium only.
 - Growth Control: Well with medium and inoculum, but no compound.
 - Positive Control: Include a known antibiotic (e.g., Ciprofloxacin).
 - Inoculation: Add 50 μ L of the prepared bacterial inoculum to each well (except the sterility control), bringing the final volume to 100 μ L.
 - Incubation: Cover the plate and incubate at 37°C for 18-24 hours.
 - Reading the MIC: The MIC is the lowest concentration of the compound at which there is no visible turbidity (i.e., the well is clear). This can be assessed visually or by reading the optical density at 600 nm.

Comparative Data Summary: Antimicrobial Analogs

Compound Class	Specific Analog	Target Organism	Activity (MIC, $\mu\text{g/mL}$)
1,4-Benzodiazepines	Compound 9	M. tuberculosis H37Rv	1.6[5]
1,4-Benzodiazepines	Compound 10	M. tuberculosis H37Rv	1.6[5]
1,5-Benzodiazepines	Compound 1v	C. neoformans	2-6[6]
1,5-Benzodiazepines	Compound 1w	C. neoformans	2-6[6]
Pyrimido[4,5-b][1] [14]diazepines	Compound 33g	S. aureus (MRSA)	31.25[18]

Conclusion

The diazepane scaffold has proven to be a remarkably privileged structure in drug discovery. While its classical role as a modulator of GABA-A receptors remains critically important, the therapeutic potential of its analogs now extends into oncology and infectious disease. This guide highlights the necessity of a multipronged, comparative approach to biological evaluation. By employing robust and well-validated in vitro and in vivo assays—from receptor binding and cell viability to whole-animal seizure models—researchers can effectively differentiate analogs, elucidate structure-activity relationships, and identify promising lead candidates. The continued exploration of the chemical space around the diazepane nucleus, guided by the comparative principles outlined here, is poised to deliver the next generation of therapeutics for a wide range of human diseases.

References

- Mohsin, N. A., & Qadir, M. I. (2015). Recent Structure Activity Relationship Studies of 1,4-Benzodiazepines. Vertex AI Search.
- Medicinal Chemistry Lectures Notes. (2023). Structure-activity relationship (SAR) of diazepam. Vertex AI Search.
- Logvinov, I. O., et al. (2023). Synthesis and Pharmacological Evaluation of Novel 2,3,4,5-tetrahydro[1][13]diazepino[1,2-a]benzimidazole Derivatives as Promising Anxiolytic and Analgesic Agents. MDPI. [\[Link\]](#)

- Bhat, M. A., et al. (2024). Synthesis, biological profile and computational insights of new derivatives of benzo [B][1][14] diazepines as prospective anticancer agents for inhibiting the CDK-2 protein. PubMed. [\[Link\]](#)
- Da Settimo, A., et al. (1994). Structure-activity relationships in thienodiazepine and benzodiazepine derivatives. PubMed. [\[Link\]](#)
- Ze-sheng, Z., et al. (2020). Synthesis, Cytotoxicity Evaluation, and Computational Insights of Novel 1,4-Diazepane-Based Sigma Ligands. ACS Medicinal Chemistry Letters. [\[Link\]](#)
- Patel, R. V., et al. (2018). Synthesis, Characterization and Biological Evaluation of Novel 1, 4-Benzodiazepine Derivatives as Potent Anti-Tubercular Agents. Journal of Applicable Chemistry. [\[Link\]](#)
- Yan, L., et al. (2018). Synthesis and structure-activity relationship study of diaryl[d,f][1][13]diazepines as potential anti-cancer agents. PubMed. [\[Link\]](#)
- Gill, R. K., et al. (2014). Recent development in[1][14]benzodiazepines as potent anticancer agents: a review. Mini Reviews in Medicinal Chemistry. [\[Link\]](#)
- Wang, L., et al. (2015). 1,5-Benzodiazepine derivatives as potential antimicrobial agents: design, synthesis, biological evaluation, and structure-activity relationships. PubMed. [\[Link\]](#)
- Iversen, L. L. (1983). Chemical structure and biological activity of the diazepines. PubMed Central. [\[Link\]](#)
- Mohsin, N. A., & Qadir, M. I. (2015). Recent Structure Activity Relationship Studies of 1,4-Benzodiazepines. ResearchGate. [\[Link\]](#)
- Kamal, A., et al. (2016). Synthesis and biological evaluation of 5,10-dihydro-11H-dibenzo[b,e][1][14]diazepin-11-one structural derivatives as anti-cancer and apoptosis inducing agents. PubMed. [\[Link\]](#)
- ResearchGate. (n.d.). Discovery of new dibenzodiazepine derivatives as antibacterials against intracellular bacteria. ResearchGate. [\[Link\]](#)

- Wu, H. Y., et al. (2023). Discovery of new dibenzodiazepine derivatives as antibacterials against intracellular bacteria. PubMed Central. [[Link](#)]
- Atack, J. R., et al. (2006). Binding affinity (nanomolar) of benzodiazepine site ligands at 1-532s GABA A receptors. ResearchGate. [[Link](#)]
- Niu, Y., et al. (2020). Synthesis and evaluation of antitumor activity of dibenzodiazepine derivatives. PubMed. [[Link](#)]
- ResearchGate. (n.d.). Structure of 1,3-diazepine derivatives with antimicrobial activity. ResearchGate. [[Link](#)]
- Schifano, F., et al. (2020). The Psychonauts' Benzodiazepines; Quantitative Structure-Activity Relationship (QSAR) Analysis and Docking Prediction of Their Biological Activity. PubMed Central. [[Link](#)]
- Navarrete-Vázquez, G., et al. (2021). Synthesis of Novel Triazine-Based Chalcones and 8,9-dihydro-7H-pyrimido[4,5-b][1,4]diazepines as Potential Leads in the Search of Anticancer, Antibacterial and Antifungal Agents. MDPI. [[Link](#)]
- Rueda, D. C., et al. (2017). Different Benzodiazepines Bind with Distinct Binding Modes to GABAA Receptors. ACS Chemical Neuroscience. [[Link](#)]
- ResearchGate. (n.d.). Comparative (Q)SAR analysis of benzodiazepine derivatives with different biological activity. ResearchGate. [[Link](#)]
- ResearchGate. (n.d.). (PDF) Synthesis and Biological Evaluation of Novel Homopiperazine Derivatives as Anticancer Agents. ResearchGate. [[Link](#)]
- Sigel, E. (2002). A Closer Look at the High Affinity Benzodiazepine Binding Site on GABAA Receptors. Current Topics in Medicinal Chemistry. [[Link](#)]
- Al-Juboori, A. A., et al. (2019). Synthesis, Characterization and Study Antibacterial Activity of some New 1,3-oxazepine and 1,3-diazepine Derivatives. Semantic Scholar. [[Link](#)]
- Enna, S. J., & Möhler, H. (2007). Characterization of GABA Receptors. PubMed Central. [[Link](#)]

- Griffin, C. E., et al. (2013). Classics in Chemical Neuroscience: Diazepam (Valium). ACS Chemical Neuroscience. [\[Link\]](#)
- Richter, L., et al. (2012). Diazepam-bound GABAA receptor models identify new benzodiazepine binding-site ligands. Nature Chemical Biology. [\[Link\]](#)
- ResearchGate. (n.d.). Neurochemical and behavioural effects of diazepam: evidences from animal models. ResearchGate. [\[Link\]](#)
- Guignet, M. A., et al. (2024). Development of a novel dosing paradigm to model diazepam rescue therapy in preclinical seizure and epilepsy models. Epilepsia Open. [\[Link\]](#)
- Iversen, L. L. (1983). Chemical structure and biological activity of the diazepines. Consensus. [\[Link\]](#)
- ResearchGate. (n.d.). Review on Synthesis of Biologically Active Diazepam Derivatives. ResearchGate. [\[Link\]](#)
- Löscher, W., et al. (2016). Imepitoin Shows Benzodiazepine-Like Effects in Models of Anxiety. Frontiers in Pharmacology. [\[Link\]](#)
- Wu, Q., et al. (2024). effect of diazepam intervention on seizure-cluster expression in a rat model of epilepsy. American Epilepsy Society. [\[Link\]](#)
- Shafieq, S., et al. (2025). Experimental Models for Anticonvulsant Research: A Comprehensive Review of In vivo and In vitro Approaches. International Journal of Novel Research in Pharmaceutical Sciences. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. chemisgroup.us [\[chemisgroup.us\]](#)

- 2. Classics in Chemical Neuroscience: Diazepam (Valium) - PMC [pmc.ncbi.nlm.nih.gov]
- 3. The Psychonauts' Benzodiazepines; Quantitative Structure-Activity Relationship (QSAR) Analysis and Docking Prediction of Their Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Recent development in [1,4]benzodiazepines as potent anticancer agents: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. jyoungpharm.org [jyoungpharm.org]
- 6. 1,5-Benzodiazepine derivatives as potential antimicrobial agents: design, synthesis, biological evaluation, and structure-activity relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Structure-activity relationship (SAR) of diazepam - Medicinal Chemistry Lectures Notes [medicinal-chemistry-notes.blogspot.com]
- 8. A Closer Look at the High Affinity Benzodiazepine Binding Site on GABAA Receptors | Bentham Science [benthamscience.com]
- 9. researchgate.net [researchgate.net]
- 10. Different Benzodiazepines Bind with Distinct Binding Modes to GABAA Receptors - PMC [pmc.ncbi.nlm.nih.gov]
- 11. Experimental Models for Anticonvulsant Research: A Comprehensive Review of *In vivo* and *In vitro* Approaches | International Journal of Newgen Research in Pharmacy & Healthcare [ijnrph.com]
- 12. Frontiers | Imepitoin Shows Benzodiazepine-Like Effects in Models of Anxiety [frontiersin.org]
- 13. mdpi.com [mdpi.com]
- 14. Synthesis, biological profile and computational insights of new derivatives of benzo [B] [1,4] diazepines as prospective anticancer agents for inhibiting the CDK-2 protein - PubMed [pubmed.ncbi.nlm.nih.gov]
- 15. Synthesis and biological evaluation of 5,10-dihydro-11H-dibenzo[b,e][1,4]diazepin-11-one structural derivatives as anti-cancer and apoptosis inducing agents - PubMed [pubmed.ncbi.nlm.nih.gov]
- 16. Synthesis and structure-activity relationship study of diaryl[d,f][1,3]diazepines as potential anti-cancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
- 17. Synthesis and evaluation of antitumor activity of dibenzodiazepine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
- 18. mdpi.com [mdpi.com]

- To cite this document: BenchChem. [Introduction: The Enduring Versatility of the Diazepane Scaffold]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1327133/docs#introduction-the-enduring-versatility-of-the-diazepane-scaffold\]](https://www.benchchem.com/product/b1327133/docs#introduction-the-enduring-versatility-of-the-diazepane-scaffold)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)